Cas no 13748-14-6 (2-Propylazepane)
2-Propylazepane structure
Product Name:2-Propylazepane
2-Propylazepane Chemical and Physical Properties
Names and Identifiers
-
- 2-Propylazepane
- 1H-Azepine,hexahydro-2-propyl-
- 2-PROPYLHEXAHYDROAZEPINE
- 2-propylazacycloheptane
- 1H-Azepine, hexahydro-2-propyl-
- 13748-14-6
- AKOS005638640
- DTXSID70393613
- 2-propyl-azepane
-
- Inchi： 1S/C9H19N/c1-2-6-9-7-4-3-5-8-10-9/h9-10H,2-8H2,1H3
- InChI Key： JTPMDWPBRFXVQO-UHFFFAOYSA-N
- SMILES： N1CCCCCC1CCC
Computed Properties
- Exact Mass: 141.15187
- Monoisotopic Mass: 141.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 80.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
2-Propylazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B523923-10mg |
2-propylazepane |
13748-14-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B523923-50mg |
2-propylazepane |
13748-14-6 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B523923-100mg |
2-propylazepane |
13748-14-6 | 100mg |
$ 275.00 | 2022-06-07 |
2-Propylazepane Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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